Cas no 1343839-55-3 (4-(3-Amino-4-methyl-1h-pyrazol-1-yl)butanenitrile)

• Product Name: 4-(3-Amino-4-methyl-1h-pyrazol-1-yl)butanenitrile
• CAS No: 1343839-55-3
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5741061
• PubChem ID: 64041723
• Update Time: 2025-10-30

4-(3-Amino-4-methyl-1h-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-methyl-1H-pyrazol-1-yl)butanenitrile
• 1343839-55-3
• AKOS013358347
• EN300-1106466
• 1H-Pyrazole-1-butanenitrile, 3-amino-4-methyl-
• 4-(3-Amino-4-methyl-1h-pyrazol-1-yl)butanenitrile

• Inchi： 1S/C8H12N4/c1-7-6-12(11-8(7)10)5-3-2-4-9/h6H,2-3,5H2,1H3,(H2,10,11)
• InChI Key： YUTWLFWTIWKQDQ-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CCCC#N

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 382.7±32.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on 4-(3-Amino-4-methyl-1h-pyrazol-1-yl)butanenitrile

Comprehensive Overview of 4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butanenitrile (CAS No. 1343839-55-3)

4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butanenitrile is a specialized organic compound with the CAS registry number 1343839-55-3. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The molecular structure features a 3-amino-4-methyl-1H-pyrazole moiety linked to a butanenitrile group, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and material science.

The growing demand for heterocyclic compounds like 4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butanenitrile is driven by their applications in developing novel therapeutics. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with trends in personalized medicine. Additionally, its nitrile functional group offers unique reactivity, enabling further derivatization for customized molecular designs. This adaptability makes it a hotspot for innovations in bioconjugation and catalysis.

From an industrial perspective, CAS No. 1343839-55-3 is gaining traction in high-throughput screening libraries, where its scaffold serves as a building block for bioactive molecules. The compound’s amino-methyl-pyrazole core is particularly notable for its stability and compatibility with diverse reaction conditions. As sustainability becomes a priority, synthetic routes for this compound are being optimized to reduce waste and energy consumption, addressing the green chemistry movement.

Analytical characterization of 4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butanenitrile involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is critical for its use in preclinical research. The compound’s solubility and stability profiles are also under investigation to expand its utility in aqueous and non-aqueous systems, catering to formulation scientists.

In the context of intellectual property, CAS 1343839-55-3 has been referenced in patents related to kinase inhibitors and antimicrobial agents. Its structural uniqueness positions it as a candidate for proprietary drug development, attracting attention from biotech startups and pharmaceutical giants alike. Furthermore, computational studies leveraging AI-driven molecular modeling are exploring its interactions with biological targets, a trend reflecting the intersection of cheminformatics and drug design.

Consumer interest in 4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butanenitrile often revolves around its safety and environmental impact. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation. FAQs include inquiries about its shelf life, storage conditions, and compatibility with other reagents—topics frequently searched in scientific forums and academic databases.

Looking ahead, the compound’s potential in cancer research and neurodegenerative disease studies is a key area of exploration. Collaborative efforts between academia and industry aim to unlock its full pharmacological spectrum, reinforcing its status as a multifunctional intermediate. As synthetic methodologies evolve, CAS 1343839-55-3 is poised to play a pivotal role in next-generation small-molecule therapeutics.